Cas no 1314999-39-7 ((3R)-4,4-dimethylpyrrolidine-3-carboxylic acid)

• Product Name: (3R)-4,4-dimethylpyrrolidine-3-carboxylic acid
• CAS No: 1314999-39-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19227189
• CID: 1084178
• PubChem ID: 40479325
• Update Time: 2025-06-08

(3R)-4,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-4,4-Dimethylpyrrolidine-3-carboxylic acid
• (3R)-4,4-dimethylpyrrolidine-3-carboxylic acid
• (3R)-4,4-Dimethyl-pyrrolidine-3-carboxylic acid
• CS-0341689
• SCHEMBL6674861
• (R)-4,4-Dimethylpyrrolidine-3-carboxylicacid
• EN300-174664
• DB-189729
• AS-78351
• AKOS006379685
• 1314999-39-7
• AMY202003207

• MDL： MFCD19227189
• Inchi： 1S/C7H13NO2/c1-7(2)4-8-3-5(7)6(9)10/h5,8H,3-4H2,1-2H3,(H,9,10)/t5-/m1/s1
• InChI Key： FWOHOVIXBANHEB-RXMQYKEDSA-N
• SMILES： OC([C@H]1CNCC1(C)C)=O

Computed Properties

• Exact Mass: 143.095
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (3R)-4,4-dimethylpyrrolidine-3-carboxylic acid

Comprehensive Overview of (3R)-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS No. 1314999-39-7)

(3R)-4,4-dimethylpyrrolidine-3-carboxylic acid (CAS No. 1314999-39-7) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its stereospecific (3R) configuration and carboxylic acid functionality, has garnered attention for its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Its rigid pyrrolidine backbone and steric hindrance from dimethyl groups make it a valuable scaffold for designing bioactive molecules with enhanced selectivity.

In recent years, the demand for chiral building blocks like (3R)-4,4-dimethylpyrrolidine-3-carboxylic acid has surged due to their role in asymmetric synthesis. Researchers are increasingly focusing on sustainable synthesis routes and green chemistry approaches to produce such compounds, aligning with global trends toward environmentally friendly practices. The compound’s high purity and optical activity are critical for applications in peptide mimetics and small-molecule therapeutics, addressing challenges in diseases like cancer and neurodegenerative disorders.

The structural uniqueness of CAS No. 1314999-39-7 also makes it a subject of interest in computational chemistry. Molecular docking studies leverage its 3D conformation to predict interactions with biological targets, a topic frequently searched in AI-driven drug design forums. Additionally, its stability under physiological conditions has prompted investigations into prodrug formulations, a hot topic in pharmacokinetic optimization.

From an industrial perspective, scalability and cost-effectiveness are key concerns. Manufacturers are exploring catalytic asymmetric synthesis and continuous flow chemistry to meet the growing demand for this compound. Analytical techniques such as HPLC and chiral chromatography are essential for quality control, ensuring compliance with GMP standards—a recurring theme in regulatory discussions.

In summary, (3R)-4,4-dimethylpyrrolidine-3-carboxylic acid exemplifies the intersection of medicinal chemistry and process innovation. Its versatility and relevance to cutting-edge research ensure its prominence in scientific literature and commercial pipelines alike.